Cas no 52962-97-7 (2,3-Dimethyl-4-nitro-benzonitrile)

52962-97-7 structure
Product Name:2,3-Dimethyl-4-nitro-benzonitrile
CAS No:52962-97-7
Molecular Formula:C9H8N2O2
Molecular Weight:176.17200
CID:1584658
PubChem ID:22933766
2,3-Dimethyl-4-nitro-benzonitrile Properties
Names and Identifiers
-
- 2,3-dimethyl-4-nitrobenzonitrile
- 2,3-Dimethyl-4-nitro-benzonitrile
- 4-Nitro-2,3-dimethyl-benzonitril
- DB-071616
- 52962-97-7
- DTXSID20629070
- UCGNNMMSNHKPDW-UHFFFAOYSA-N
- SCHEMBL5418172
-
- InChIKey: UCGNNMMSNHKPDW-UHFFFAOYSA-N
- Inchi: InChI=1S/C9H8N2O2/c1-6-7(2)9(11(12)13)4-3-8(6)5-10/h3-4H,1-2H3
- SMILES: CC1=C(C=CC(=C1C)[N+](=O)[O-])C#N
Computed Properties
- Exact Mass: 176.05900
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 0
- Monoisotopic Mass: 176.058577502g/mol
- Heavy Atom Count: 13
- Complexity: 250
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.2
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- LogP: 2.60648
- PSA: 69.61000
2,3-Dimethyl-4-nitro-benzonitrile Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
Alichem | A010012956-250mg |
2,3-Dimethyl-4-nitrobenzonitrile |
52962-97-7 | 97% | 250mg |
$470.40 | 2023-09-01 | |
TRC | D481870-1mg |
2,3-Dimethyl-4-nitro-benzonitrile |
52962-97-7 | 1mg |
$ 50.00 | 2022-06-05 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1651453-100mg |
2,3-Dimethyl-4-nitrobenzonitrile |
52962-97-7 | 98% | 100mg |
¥2074.00 |
2,3-Dimethyl-4-nitro-benzonitrile Related Literature
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Céline S. J. Wolff Briche,Helena Hernández,Gavin O’Connor,Ken S. Webb,Tim Catterick Analyst, 2000,125, 2189-2195
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Carsten Hille,Mattes Lahn,Hans-Gerd Löhmannsröben,Carsten Dosche Photochem. Photobiol. Sci., 2009,8, 319-327
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Junlang Tan,Yong Guo,Jingchang Zhao J. Mater. Chem. C, 2021,9, 8011-8019
-
Xiaosheng Yan,Jinlian Cao,Yanhan Zhang,Peimin Weng,Daiyu Miao,Zhixing Zhao,Zhao Li,Yun-Bao Jiang Chem. Commun., 2021,57, 1802-1805
-
Marco Bandini,Manuela Melucci,Fabio Piccinelli,Riccardo Sinisi,Simona Tommasi,Achille Umani-Ronchi Chem. Commun., 2007, 4519-4521
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8. Fabrication and gas permeation of CMS/C composite membranes based on polyimide and phenolic resinYonghong Wu,Jialing Zhou,Bing Zhang,Dandan Zhao,Lin Li,Yunhua Lu,Tonghua Wang RSC Adv., 2016,6, 75390-75399
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Elena Bencurova,Patrik Mlynarcik,Renata Soares,Katarina Bhide,Andrej Kovac,Ana V. Coelho Mol. BioSyst., 2015,11, 1684-1695
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